Cas no 1268091-73-1 (4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1268091-73-1
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD19347318
• CID: 4584587
• PubChem ID: 64982642
• Update Time: 2024-03-01

4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-4-methyloxazole-5-carboxylic acid
• 5-Oxazolecarboxylic acid, 4-methyl-2-(1-methylethyl)-
• 4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid

• MDL： MFCD19347318
• Inchi： 1S/C8H11NO3/c1-4(2)7-9-5(3)6(12-7)8(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： VTWAJTGRBAZVFC-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C)N=C1C(C)C

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

4-methyl-2-(propan-2-yl)-1,3-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles